Cas no 1190318-02-5 (3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine)

3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core. Its structure, incorporating both bromo and chloro substituents, enhances its reactivity and utility as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of halogen atoms at the 3- and 7-positions allows for selective functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular architectures. This compound’s stability and well-defined reactivity profile make it valuable for developing biologically active molecules, including kinase inhibitors and other therapeutic agents. Its high purity and consistent performance ensure reliability in synthetic applications.

3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine structure

1190318-02-5 structure

Product Name:3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine

CAS No:1190318-02-5

MF:C₇H₄BrClN₂

MW:231.477059364319

MDL:MFCD12963294

CID:1069960

PubChem ID:53412603

Update Time:2025-05-25

3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Bromophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-one
- 3-bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine
- P11560
- SCHEMBL21917254
- 1H-Pyrrolo[2,3-c]pyridine, 3-bromo-7-chloro-
- DG-0704
- 3-BROMO-7-CHLORO-6-AZAINDOLE
- MFCD12963294
- DTXSID20696601
- TQP0121
- DB-366286
- CS-0056749
- 1190318-02-5
- AMY24545
- SB16163
- AKOS015991361
- 3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine
- MDL： MFCD12963294
- Inchi： 1S/C7H4BrClN2/c8-5-3-11-6-4(5)1-2-10-7(6)9/h1-3,11H
- InChI Key： OIJZBNOCPJWYJU-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C(=NC=CC=21)Cl

Computed Properties

Exact Mass: 229.92464g/mol
Monoisotopic Mass: 229.92464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 28.7Å²

3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13169-500mg	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%	500mg	5196CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13169-1g	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%	1g	7802CNY	2021-05-08
Chemenu	CM111529-100mg	3-bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%+	100mg	$436	2021-08-06
Chemenu	CM111529-250mg	3-bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%+	250mg	$670	2021-08-06
Chemenu	CM111529-1g	3-bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%+	1g	$1340	2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13169-500mg	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%	500mg	5196.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13169-1g	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	95%	1g	7802.0CNY	2021-07-13
abcr	AB532209-500 mg	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine, 90%; .	1190318-02-5	90%	500MG	€315.00	2023-07-11
abcr	AB532209-1 g	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine, 90%; .	1190318-02-5	90%	1g	€478.80	2023-07-11
Apollo Scientific	OR310024-500mg	3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine	1190318-02-5	90%	500mg	£275.00	2023-09-01

3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine Related Literature

1. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Related Categories

Additional information on 3-bromo-7-chloro-1h-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS 1190318-02-5)

3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine (CAS 1190318-02-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative is characterized by the presence of both bromine and chlorine substituents, which enhance its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of kinase inhibitors and other biologically active compounds.

The compound's molecular structure, featuring a fused pyrrole-pyridine ring system, makes it a valuable intermediate in medicinal chemistry. Its halogenated nature allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Recent studies highlight its utility in creating small-molecule therapeutics targeting neurodegenerative diseases and cancer, aligning with current trends in precision medicine.

In the context of green chemistry, 3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine has been explored for its potential in sustainable synthesis routes. With growing interest in eco-friendly methodologies, researchers are investigating catalytic processes to minimize waste and energy consumption during its production. This aligns with the broader industry shift toward environmentally benign practices, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's spectroscopic properties, which are critical for analytical validation in quality control labs. Techniques like NMR and HPLC are commonly employed to characterize its purity and stability, addressing frequent queries about analytical method development for heterocyclic compounds. These aspects are crucial for ensuring reproducibility in research and industrial applications.

From a commercial perspective, CAS 1190318-02-5 is often listed in catalogs of specialty chemical suppliers, catering to the demand for high-purity intermediates. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, topics frequently discussed in procurement circles. Companies seeking custom synthesis services for this compound often prioritize suppliers with robust GMP capabilities.

In summary, 3-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine represents a versatile scaffold in organic and medicinal chemistry. Its relevance to drug discovery, sustainable synthesis, and analytical chemistry ensures its continued prominence in scientific literature and industrial applications. As research evolves, this compound is likely to remain a focal point for innovations in heterocyclic chemistry and beyond.